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Compound of Interest

Compound Name: Sophorose monohydrate

Cat. No.: B1406575

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sophorose, a disaccharide composed of two glucose units linked by a (-1,2-glycosidic bond, is
a key signaling molecule and a potent inducer of cellulase gene expression in various
microorganisms, notably in the fungus Trichoderma reesei.[1][2][3][4][5] Its ability to stimulate
the production of cellulolytic enzymes makes it a valuable tool in biofuel research, industrial
biotechnology, and studies of enzymatic cellulose degradation.[6][7] This document provides a
detailed protocol for the preparation of Sophorose monohydrate stock solutions for use in
these applications.

Properties of Sophorose Monohydrate

A summary of the key physical and chemical properties of Sophorose monohydrate is
presented in Table 1. Understanding these properties is crucial for accurate preparation and
stable storage of stock solutions.

Table 1: Properties of Sophorose Monohydrate
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Property Value References
Molecular Formula C12H22011-H20 [819]
Molecular Weight 360.31 g/mol [9]
Appearance White crystalline powder [8]

Solubility in Water 50 mg/mL

Storage Temperature (Powder) -20°C [10]

Experimental Protocol: Preparation of a 50 mg/mL
Aqueous Stock Solution

This protocol outlines the steps for preparing a 50 mg/mL stock solution of Sophorose
monohydrate in sterile, nuclease-free water.

3.1. Materials and Equipment

» Sophorose monohydrate (powder)

 Sterile, nuclease-free water

 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance

o Vortex mixer

o Sterile filtration unit with a 0.22 pm filter

 Sterile, nuclease-free microcentrifuge tubes for aliquoting
o Pipettes and sterile filter tips

3.2. Procedure

o Pre-warm Solvent: Allow the sterile, nuclease-free water to come to room temperature.
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» Weigh Sophorose Monohydrate: In a sterile conical tube, accurately weigh the desired
amount of Sophorose monohydrate. For example, to prepare 10 mL of a 50 mg/mL
solution, weigh 500 mg of the powder.

o Dissolution: Add a small volume of the sterile water to the tube (e.g., 5 mL for a 10 mL final
volume). Vortex the mixture vigorously until the powder is completely dissolved. The solution
should be clear and colorless.

o Adjust Final Volume: Add sterile water to reach the final desired volume (e.g., 10 mL). Invert
the tube several times to ensure homogeneity.

 Sterile Filtration: To ensure the sterility of the stock solution, pass it through a 0.22 um sterile
filter into a new sterile conical tube.[11] This step is critical for applications involving cell
culture.

» Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile,
nuclease-free microcentrifuge tubes. This prevents contamination and degradation from
repeated freeze-thaw cycles.[11]

o Labeling: Clearly label each aliquot with the name of the compound ("Sophorose
Monohydrate"), the concentration (50 mg/mL), the date of preparation, and your initials.

3.3. Storage and Stability
e Short-term storage (up to 1 month): Store the aliquots at -20°C.[11]

e Long-term storage (up to 6 months): For longer-term storage, it is recommended to store the
aliquots at -80°C.[11]

e Avoid Repeated Freeze-Thaw Cycles: Thaw an aliquot on ice before use and avoid
refreezing.[11]

Visualizing the Experimental Workflow

The following diagram illustrates the workflow for preparing the Sophorose monohydrate
stock solution.
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Caption: Workflow for Sophorose Stock Solution Preparation.

Sophorose-Induced Cellulase Signaling Pathway

Sophorose is a potent inducer of cellulase gene expression in filamentous fungi like
Trichoderma reesei. While the complete signaling cascade is complex and still under
investigation, a simplified overview of the pathway is presented below. Sophorose is believed
to be transported into the cell where it triggers a signaling cascade that leads to the activation
of transcription factors, which in turn bind to the promoter regions of cellulase genes, initiating
their transcription and subsequent enzyme secretion.
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Caption: Sophorose-Induced Cellulase Gene Expression Pathway.
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Safety Precautions

When handling Sophorose monohydrate powder, it is recommended to use appropriate
personal protective equipment (PPE), including eye shields and gloves. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

This application note provides a comprehensive guide for the preparation and storage of
Sophorose monohydrate stock solutions. Adherence to this protocol will ensure the integrity
and stability of the solution, leading to reproducible results in experiments involving cellulase
induction and other applications. The provided diagrams offer a clear visualization of the
experimental workflow and the underlying biological pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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